(Z)-2-methoxy-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide

• IUPAC Name: N-(2-methoxyphenyl)-4-(4-methylphenyl)-3-morpholin-4-yl-1,3-thiazol-2-imine;hydrobromide
• InChI: InChI=1S/C21H23N3O2S.BrH/c1-16-7-9-17(10-8-16)19-15-27-21(24(19)23-11-13-26-14-12-23)22-18-5-3-4-6-20(18)25-2;/h3-10,15H,11-14H2,1-2H3;1H
• InChI Key: JBWUTMLSYRXQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=NC3=CC=CC=C3OC)N2N4CCOCC4.Br
• Molecular Formula: C21H24BrN3O2S
• Molecular Weight: 462.4 g/mol
• CAS No.: 1180035-06-6

Description

(Z)-2-methoxy-N-(3-morpholino-4-(p-tolyl)thiazol-2(3H)-ylidene)aniline hydrobromide is a useful research compound. Its molecular formula is C21H24BrN3O2S and its molecular weight is 462.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Alkylation of Enamines of β-Keto Carbothionic Acid Anilides

  A study by Bogdanowicz-Szwed et al. (1989) explored the alkylation of enamines, leading to the synthesis of compounds like 1-morpholino-cycloalken-3-aryl-tetrahydro-1,3-thiazine-2-ylidene, which have structural similarities to the compound (Bogdanowicz-Szwed, Kozicka, & Lipowska, 1989).

• Crystal Structures of Related Compounds

  Galushchinskiy et al. (2017) detailed the crystal structures of compounds like (Z)-2-[2-(morpholin-4-yl)-2-oxoethylidene]thiazolidin-4-one, which are chemically related to your compound of interest, offering insights into their structural properties (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Potential Applications

• Antimicrobial Activities

  The synthesis of linezolid-like molecules, including morpholino-aniline derivatives and their evaluation for antimicrobial activities, was investigated by Başoğlu et al. (2012). This study highlights the potential use of similar compounds in antimicrobial applications (Başoğlu, Yolal, Demirba, & Bektaş, 2012).

• Inhibitors of Src Kinase Activity

  A study by Boschelli et al. (2001) on the optimization of 4-phenylamino-3-quinolinecarbonitriles, including morpholino-aniline derivatives, as potent inhibitors of Src kinase activity, indicates potential therapeutic applications in cancer treatment (Boschelli et al., 2001).

• Photodynamic Therapy for Cancer Treatment

  Pişkin et al. (2020) synthesized new compounds with potential application in photodynamic therapy for cancer treatment, involving Schiff base-containing structures similar to the compound of interest (Pişkin, Canpolat, & Öztürk, 2020).